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Compound of Interest

Compound Name: 4-(Iodomethyl)-2-phenylthiazole

Cat. No.: B8725249 Get Quote

An in-depth technical guide on the solubility and stability of 4-(Iodomethyl)-2-phenylthiazole
for researchers, scientists, and drug development professionals.

Introduction
4-(Iodomethyl)-2-phenylthiazole is a key heterocyclic organic compound with the chemical

formula C₁₀H₈INS. It serves as a crucial building block and intermediate in the synthesis of

various pharmaceutical agents. Its molecular structure, featuring a phenyl ring attached to a

thiazole core with an iodomethyl substituent, makes it a versatile reagent for introducing the 2-

phenylthiazole-4-yl)methyl moiety into larger molecules. Given its role in complex synthetic

pathways, a thorough understanding of its solubility and stability is paramount for optimizing

reaction conditions, ensuring product purity, and managing storage.

This guide provides a comprehensive overview of the known properties of 4-(Iodomethyl)-2-
phenylthiazole and outlines standardized protocols for its characterization.

Physicochemical Properties
A summary of the basic physicochemical properties is provided below.
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Property Value Reference

CAS Number 1003595-57-7

Molecular Formula C₁₀H₈INS

Molecular Weight 301.15 g/mol

Appearance White to off-white solid Inferred

Melting Point 93-95 °C

Solubility Profile
Quantitative solubility data for 4-(Iodomethyl)-2-phenylthiazole is not extensively reported in

publicly available literature. Therefore, experimental determination is necessary. The following

table outlines common solvents used in organic synthesis and drug development, for which

solubility should be determined.
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Solvent Type Expected Solubility
Quantitative Data
(mg/mL)

Water Aqueous Low
To be determined

experimentally

Dimethyl Sulfoxide

(DMSO)
Organic, Polar Aprotic High

To be determined

experimentally

N,N-

Dimethylformamide

(DMF)

Organic, Polar Aprotic High
To be determined

experimentally

Dichloromethane

(DCM)
Organic, Halogenated Moderate to High

To be determined

experimentally

Tetrahydrofuran (THF) Organic, Ether Moderate to High
To be determined

experimentally

Acetonitrile (ACN) Organic, Polar Aprotic Moderate
To be determined

experimentally

Methanol Organic, Polar Protic Low to Moderate
To be determined

experimentally

Ethanol Organic, Polar Protic Low to Moderate
To be determined

experimentally

Acetone Organic, Polar Aprotic Moderate
To be determined

experimentally

Experimental Protocol: Solubility Determination (Shake-
Flask Method)
A standardized method for determining solubility is the shake-flask method, compliant with

OECD Guideline 105.

Objective: To determine the saturation concentration of 4-(Iodomethyl)-2-phenylthiazole in

various solvents.

Materials:
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4-(Iodomethyl)-2-phenylthiazole

Selected solvents (e.g., DMSO, DCM, Water)

Analytical balance

Scintillation vials or flasks with screw caps

Orbital shaker with temperature control

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Syringe filters (0.22 µm)

Volumetric flasks and pipettes

Procedure:

Preparation: Prepare a stock solution of the compound in a solvent of known high solubility

(e.g., acetonitrile) to create a calibration curve for HPLC analysis.

Equilibration: Add an excess amount of 4-(Iodomethyl)-2-phenylthiazole to a known

volume of the test solvent in a flask. This ensures that a saturated solution is achieved.

Incubation: Seal the flasks and place them on an orbital shaker in a temperature-controlled

environment (e.g., 25 °C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: After incubation, let the flasks stand to allow undissolved solid to settle.

For colloidal suspensions, centrifuge the samples at high speed (e.g., 10,000 rpm for 15

minutes).

Sample Collection: Carefully extract an aliquot from the clear supernatant.
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Filtration and Dilution: Immediately filter the aliquot through a syringe filter to remove any

remaining particulates. Dilute the filtered sample with a suitable solvent to bring the

concentration within the linear range of the HPLC calibration curve.

Quantification: Analyze the diluted sample by HPLC. Determine the concentration by

comparing its peak area to the previously established calibration curve.

Calculation: Calculate the original concentration in the saturated solution, accounting for the

dilution factor. The result is the solubility of the compound in the test solvent at the specified

temperature.

Stability Profile
The stability of 4-(Iodomethyl)-2-phenylthiazole is critical for its use as a synthetic

intermediate. Iodomethyl groups are known to be reactive and susceptible to nucleophilic

substitution and degradation upon exposure to light. A forced degradation study is the standard

approach to assess stability.

Condition Stressor Expected Stability
Degradation
Products

Acidic 0.1 M HCl Low to Moderate
To be determined

experimentally

Basic 0.1 M NaOH Low (Hydrolysis)
To be determined

experimentally

Oxidative 3% H₂O₂ Low to Moderate
To be determined

experimentally

Thermal 60 °C Moderate
To be determined

experimentally

Photolytic UV/Visible Light Low
To be determined

experimentally

Experimental Protocol: Forced Degradation Study
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Objective: To evaluate the stability of 4-(Iodomethyl)-2-phenylthiazole under various stress

conditions.

Materials:

4-(Iodomethyl)-2-phenylthiazole

HPLC-grade solvents (acetonitrile, water)

Stress agents: HCl, NaOH, H₂O₂

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) detector

pH meter

Procedure:

Stock Solution Preparation: Prepare a solution of 4-(Iodomethyl)-2-phenylthiazole in a

suitable solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at a specified temperature

(e.g., 60 °C) for a set time (e.g., 24 hours). Withdraw samples at various time points,

neutralize, and dilute for HPLC analysis.

Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep at room temperature and

monitor degradation at short intervals (e.g., 0, 1, 2, 4 hours), as base-catalyzed hydrolysis

can be rapid. Neutralize and dilute samples before analysis.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Incubate at room temperature

and monitor over time (e.g., up to 24 hours). Dilute samples for analysis.

Thermal Degradation: Store the stock solution in a temperature-controlled oven (e.g., 60 °C)

protected from light. Analyze samples at various time points.
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Photostability: Expose the stock solution to light in a photostability chamber according to ICH

Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

Analyze both samples at appropriate time points.

HPLC Analysis: Analyze all stressed samples, along with an unstressed control, using a

stability-indicating HPLC method. The use of a PDA detector helps in identifying and

spectrally characterizing degradation products.

Data Reporting: Report the percentage of the parent compound remaining and the

percentage of major degradation products formed under each condition.

Visualized Workflows and Relationships
Logical Workflow for Compound Characterization
The following diagram outlines a typical workflow for assessing the solubility and stability of a

new chemical entity like 4-(Iodomethyl)-2-phenylthiazole.
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Caption: Workflow for Solubility and Stability Assessment.

Role in Synthesis
4-(Iodomethyl)-2-phenylthiazole is a key intermediate. The diagram below illustrates its role

as a starting material in a multi-step synthesis, highlighting its conversion to a subsequent

intermediate.
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Caption: Synthetic Role of 4-(Iodomethyl)-2-phenylthiazole.

To cite this document: BenchChem. [solubility and stability of 4-(Iodomethyl)-2-
phenylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8725249#solubility-and-stability-of-4-iodomethyl-2-
phenylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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